molecular formula C21H26N2O4S B2516431 N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-phenylethanesulfonamide CAS No. 922023-95-8

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-phenylethanesulfonamide

Cat. No.: B2516431
CAS No.: 922023-95-8
M. Wt: 402.51
InChI Key: FFJHYFFZRYNMMY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(5-ethyl-3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-7-yl)-2-phenylethanesulfonamide is a useful research compound. Its molecular formula is C21H26N2O4S and its molecular weight is 402.51. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Heterocyclic Chemistry and Synthesis

  • Synthesis and Structural Analysis : Tetrahydrobenzo[b][1,4]oxazepines have been synthesized and analyzed for their structural properties, including X-ray diffraction and DFT studies. These compounds exhibit interesting spectroscopic characteristics and have potential applications in the development of new materials with specific optical or electronic properties. For instance, Almansour et al. (2016) discussed the synthesis of benzimidazole-tethered oxazepine hybrids, highlighting their nonlinear optical (NLO) properties and potential for NLO applications based on computational hyperpolarizability studies (Almansour et al., 2016).

Medicinal Chemistry

  • Carbonic Anhydrase Inhibition : Research into the development of carbonic anhydrase inhibitors has explored the use of [1,4]oxazepine-based sulfonamides. These compounds have shown strong inhibition of human carbonic anhydrases, which are therapeutically relevant enzymes. The primary sulfonamide group plays a crucial role in enabling the ring construction and acting as an enzyme prosthetic zinc-binding group, suggesting potential applications in treating conditions where carbonic anhydrase activity is implicated (Sapegin et al., 2018).

Synthetic Methodologies

  • One-Pot Multicomponent Syntheses : Tetrahydrobenzo[b][1,4]oxazepines have been synthesized through novel one-pot multicomponent reactions, demonstrating the versatility of these compounds in synthetic chemistry. This approach allows for the efficient synthesis of complex heterocyclic structures at ambient temperatures, showcasing the adaptability of these methods for generating pharmacologically relevant molecules (Shaabani et al., 2010).

Photophysical Properties

  • Photophysical Applications : The unique structural framework of tetrahydrobenzo[b][1,4]oxazepines has been utilized to explore their photophysical properties. Research has shown that these compounds can exhibit strong blue emission in specific solvents, indicating potential uses in the development of new photoluminescent materials or in optical applications (Petrovskii et al., 2017).

Properties

IUPAC Name

N-(5-ethyl-3,3-dimethyl-4-oxo-2H-1,5-benzoxazepin-7-yl)-2-phenylethanesulfonamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H26N2O4S/c1-4-23-18-14-17(10-11-19(18)27-15-21(2,3)20(23)24)22-28(25,26)13-12-16-8-6-5-7-9-16/h5-11,14,22H,4,12-13,15H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FFJHYFFZRYNMMY-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCN1C2=C(C=CC(=C2)NS(=O)(=O)CCC3=CC=CC=C3)OCC(C1=O)(C)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H26N2O4S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

402.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.